Cas no 1396793-51-3 (2-(1,2-benzoxazol-3-yl)-1-{4-2-(1H-imidazol-1-yl)ethylpiperazin-1-yl}ethan-1-one)

• Product Name: 2-(1,2-benzoxazol-3-yl)-1-{4-2-(1H-imidazol-1-yl)ethylpiperazin-1-yl}ethan-1-one
• CAS No: 1396793-51-3
• MF: C₁₈H₂₁N₅O₂
• MW: 339.391643285751
• CID: 6567302
• PubChem ID: 71788567
• Update Time: 2025-05-30

2-(1,2-benzoxazol-3-yl)-1-{4-2-(1H-imidazol-1-yl)ethylpiperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-benzoxazol-3-yl)-1-{4-2-(1H-imidazol-1-yl)ethylpiperazin-1-yl}ethan-1-one
• 1396793-51-3
• VU0536173-1
• F6199-0037
• 2-(1,2-benzoxazol-3-yl)-1-[4-(2-imidazol-1-ylethyl)piperazin-1-yl]ethanone
• 2-(1,2-benzoxazol-3-yl)-1-{4-[2-(1H-imidazol-1-yl)ethyl]piperazin-1-yl}ethan-1-one
• AKOS024537747
• 1-(4-(2-(1H-imidazol-1-yl)ethyl)piperazin-1-yl)-2-(benzo[d]isoxazol-3-yl)ethanone

• Inchi： 1S/C18H21N5O2/c24-18(13-16-15-3-1-2-4-17(15)25-20-16)23-11-9-21(10-12-23)7-8-22-6-5-19-14-22/h1-6,14H,7-13H2
• InChI Key： MQMNBDAYCHKCLX-UHFFFAOYSA-N
• SMILES： O=C(CC1C2C=CC=CC=2ON=1)N1CCN(CCN2C=NC=C2)CC1

Computed Properties

• Exact Mass: 339.16952493g/mol
• Monoisotopic Mass: 339.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 2-(1,2-benzoxazol-3-yl)-1-{4-2-(1H-imidazol-1-yl)ethylpiperazin-1-yl}ethan-1-one

Recent Advances in the Study of 2-(1,2-benzoxazol-3-yl)-1-{4-2-(1H-imidazol-1-yl)ethylpiperazin-1-yl}ethan-1-one (CAS: 1396793-51-3)

The compound 2-(1,2-benzoxazol-3-yl)-1-{4-2-(1H-imidazol-1-yl)ethylpiperazin-1-yl}ethan-1-one (CAS: 1396793-51-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features combining a benzoxazole and imidazole moiety, has been the subject of several studies aimed at exploring its pharmacological properties and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioactivity and pharmacokinetic profile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the piperazine linker and benzoxazole ring could significantly improve the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to validate these findings, suggesting potential applications in treating inflammatory diseases.

Another key area of investigation has been the compound's interaction with specific enzymes and receptors. Preliminary data from a 2024 study indicated that 2-(1,2-benzoxazol-3-yl)-1-{4-2-(1H-imidazol-1-yl)ethylpiperazin-1-yl}ethan-1-one exhibits inhibitory effects on certain kinases implicated in cancer progression. The study employed high-throughput screening and crystallography to elucidate the binding modes, providing a foundation for further drug development efforts.

In addition to its therapeutic potential, recent advancements in the scalable synthesis of this compound have been reported. A team of researchers developed a novel catalytic method that reduces the number of synthetic steps and improves yield, as detailed in a recent issue of Organic Process Research & Development. This methodological innovation is expected to facilitate larger-scale production for preclinical and clinical studies.

Despite these promising developments, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is exploring the use of prodrug strategies and targeted delivery systems to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are anticipated to accelerate the translation of these findings into viable therapeutic candidates.

In conclusion, 2-(1,2-benzoxazol-3-yl)-1-{4-2-(1H-imidazol-1-yl)ethylpiperazin-1-yl}ethan-1-one represents a promising scaffold for drug discovery, with recent studies highlighting its versatility and potential across multiple therapeutic areas. Continued research is essential to fully realize its clinical applications and overcome existing challenges.